- Synthesis of Ketones through Microwave Irradiation Promoted Metal-Free Alkylation of Aldehydes by Activation of C(sp3)-H Bond, Journal of Organic Chemistry, 2015, 80(21), 10660-10667
Cas no 898791-44-1 (3-Bromophenyl cyclopentyl ketone)
3-Bromophenyl cyclopentyl ketone is a brominated aromatic ketone compound featuring a cyclopentyl group attached to a ketone functionality adjacent to a bromine-substituted phenyl ring. This structure lends the molecule utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of the bromine atom enhances reactivity for further functionalization, such as cross-coupling reactions, while the cyclopentyl moiety contributes to steric and electronic modulation. Its well-defined molecular framework ensures consistent performance in synthetic routes requiring precise control over substitution patterns. The compound is typically handled under controlled conditions due to its reactivity and is valued for its role in constructing complex molecular architectures.
898791-44-1 structure
Product Name:3-Bromophenyl cyclopentyl ketone
CAS No:898791-44-1
MF:C12H13BrO
MW:253.135022878647
MDL:MFCD03841305
CID:869584
Update Time:2025-06-07
3-Bromophenyl cyclopentyl ketone Chemical and Physical Properties
Names and Identifiers
-
- (3-bromophenyl)-cyclopentyl-methanone
- (3-bromophenyl)(cyclopentyl)methanone
- (3-bromophenyl)-cyclopentylmethanone
- 3-Bromophenyl cyclopentyl ketone
- (3-Bromophenyl)cyclopentylmethanone (ACI)
-
- MDL： MFCD03841305
- Inchi： 1S/C12H13BrO/c13-11-7-3-6-10(8-11)12(14)9-4-1-2-5-9/h3,6-9H,1-2,4-5H2
- InChI Key： VGGBIJBPTCLCPI-UHFFFAOYSA-N
- SMILES： O=C(C1CCCC1)C1C=C(Br)C=CC=1
Computed Properties
- Exact Mass: 252.01500
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 17.07000
- LogP: 3.82200
3-Bromophenyl cyclopentyl ketone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-Bromophenyl cyclopentyl ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204119-5g |
3-Bromophenyl cyclopentyl ketone |
898791-44-1 | 97% | 5g |
￡981.00 | 2022-03-01 | |
| Fluorochem | 204119-25g |
3-Bromophenyl cyclopentyl ketone |
898791-44-1 | 97% | 25g |
￡2416.00 | 2022-03-01 | |
| Fluorochem | 204119-1g |
3-Bromophenyl cyclopentyl ketone |
898791-44-1 | 97% | 1g |
￡394.00 | 2022-03-01 | |
| abcr | AB364157-1 g |
3-Bromophenyl cyclopentyl ketone, 97%; . |
898791-44-1 | 97% | 1 g |
€594.40 | 2023-07-19 | |
| abcr | AB364157-5 g |
3-Bromophenyl cyclopentyl ketone, 97%; . |
898791-44-1 | 97% | 5 g |
€1,373.40 | 2023-07-19 | |
| TRC | B066740-250mg |
3-Bromophenyl cyclopentyl ketone |
898791-44-1 | 250mg |
$ 440.00 | 2022-06-07 | ||
| TRC | B066740-500mg |
3-Bromophenyl cyclopentyl ketone |
898791-44-1 | 500mg |
$ 735.00 | 2022-06-07 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10627-10g |
(3-bromophenyl)(cyclopentyl)methanone |
898791-44-1 | 95% | 10g |
$1350 | 2023-09-07 | |
| abcr | AB364157-1g |
3-Bromophenyl cyclopentyl ketone, 97%; . |
898791-44-1 | 97% | 1g |
€840.60 | 2025-04-15 | |
| abcr | AB364157-5g |
3-Bromophenyl cyclopentyl ketone, 97%; . |
898791-44-1 | 97% | 5g |
€1373.40 | 2023-09-06 |
3-Bromophenyl cyclopentyl ketone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Solvents: Cyclopentane ; 1 h, 180 °C
Reference
3-Bromophenyl cyclopentyl ketone Raw materials
3-Bromophenyl cyclopentyl ketone Preparation Products
3-Bromophenyl cyclopentyl ketone Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
898791-44-1 (3-Bromophenyl cyclopentyl ketone) Related Products
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- 898790-58-4((3-Bromophenyl)(cyclobutyl)methanone)
- 2204-97-9(4-Bromophenyl cyclopentyl ketone)
- 61668-32-4(1,4-Pentanedione, 2-benzoyl-1-(4-bromophenyl)-)
- 61668-31-3(1,4-Pentanedione, 3-benzoyl-1-(4-bromophenyl)-)
- 898765-34-9(3'-Bromo-2,2-dimethylbutyrophenone)
- 898769-06-7(3-Bromophenyl cyclohexyl ketone)
- 693774-26-4((3-Bromophenyl)(cyclopropyl)methanone)
- 61668-27-7(1,4-Butanedione, 2-benzoyl-1-(4-bromophenyl)-4-phenyl-)
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